Cas no 18034-03-2 (2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine)
18034-03-2 structure
Product Name:2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine
CAS No:18034-03-2
MF:C20H15NO4
MW:333.337405443192
CID:906839
PubChem ID:296524
Update Time:2025-04-19
2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine
- 2,3-Dimethoxy-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridin
- 2,3-dimethoxy[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
- 2,3-dimethoxy-[1,3]dioxolo[4',5':4,5]benzo[1,2-c]phenanthridine
- 8,9-dimethoxy-2,3-methylenedioxybenzo[c]phenanthridine
- CHEMBL521226
- nornitidine
- NSC166719
- SCHEMBL11742867
- NSC-166719
- 18034-03-2
- DTXSID60304657
- N-Nornitidine
- N-Demethylnitidine
-
- Inchi: 1S/C20H15NO4/c1-22-16-6-12-9-21-20-13(14(12)7-17(16)23-2)4-3-11-5-18-19(8-15(11)20)25-10-24-18/h3-9H,10H2,1-2H3
- InChI Key: LMLYRQCAWCJVML-UHFFFAOYSA-N
- SMILES: O1COC2=CC3=CC=C4C5C=C(C(=CC=5C=NC4=C3C=C12)OC)OC
Computed Properties
- Exact Mass: 333.10015
- Monoisotopic Mass: 333.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.81
- LogP: 4.28710
2,3-dimethoxy-[1,3]benzodioxolo[5,6-c]phenanthridine Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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